1-(3-Methoxybenzyl)piperidin-4-amine dihydrochloride

• IUPAC Name: 1-[(3-methoxyphenyl)methyl]piperidin-4-amine;dihydrochloride
• InChI: InChI=1S/C13H20N2O.2ClH/c1-16-13-4-2-3-11(9-13)10-15-7-5-12(14)6-8-15;;/h2-4,9,12H,5-8,10,14H2,1H3;2*1H
• InChI Key: RXZBRMGOZIVRMO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CN2CCC(CC2)N.Cl.Cl
• Molecular Formula: C13H22Cl2N2O
• Molecular Weight: 293.23 g/mol
• CAS No.: 57645-53-1

Description

1-(3-Methoxybenzyl)piperidin-4-amine dihydrochloride is a useful research compound. Its molecular formula is C13H22Cl2N2O and its molecular weight is 293.23 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• The derivatives of 1-(3-Methoxybenzyl)piperidin-4-amine, including sila-analogues, have been synthesized and analyzed for structural properties and affinity for central nervous system receptors (Tacke et al., 2003).
• Studies on aminolysis of 3-methoxyphenyl compounds with alicyclic amines, such as piperidine, provide insights into reaction kinetics and mechanisms (Castro et al., 2001).

Pharmaceutical Applications

• Research on the preparation of N-Acetylglucosaminidase inhibitors involves 4-methoxybenzyl derivatives and showcases applications in drug development (Schumacher-Wandersleb et al., 1994).
• The study of 4-methoxybenzylideneiminium salts with amines, such as piperidine, contributes to understanding the synthesis of pharmacologically active compounds (Blokhin et al., 1990).

Analytical Chemistry and Ligand Synthesis

• Hexadentate N3O3 amine phenol ligands, including those with 4-methoxybenzyl components, have been synthesized for studying Group 13 metal ions (Liu et al., 1993).
• Synthesis of substituted piperidines using 4-methoxybenzyl ethers has been explored for conformational analysis and potential applications in organic chemistry (Kim et al., 2007).

Transition Metal Chemistry

• Investigations into the nucleophilic substitution of aryl(thiomethyl)carbene complexes by amines, including piperidine, offer insights into transition metal chemistry and potential catalytic applications (Bernasconi and Bhattacharya, 2003).